Cas no 2172257-22-4 (1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2172257-22-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5567877
• PubChem ID: 165592902
• Update Time: 2025-10-28

1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid
• EN300-1630699
• 2172257-22-4
• 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H14O4/c10-7(11)8(3-1-2-4-8)9(12)5-13-6-9/h12H,1-6H2,(H,10,11)
• InChI Key： HOAINBRIIQAZHE-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)O)CCCC1)O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2172257-22-4)

1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2172257-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopentane backbone and hydroxyoxetane moiety, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are particularly interested in its synthesis, properties, and potential as a building block for bioactive molecules.

The growing demand for novel carboxylic acid derivatives in medicinal chemistry has placed compounds like 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid at the forefront of innovation. Its oxetane ring is a key structural element that enhances metabolic stability and bioavailability, making it valuable for designing next-generation therapeutics. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the need for sustainable and efficient synthetic routes.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid in drug development?" Studies suggest its potential as an intermediate for small molecule inhibitors and protease-targeting agents, particularly in oncology and inflammation research. Additionally, its carboxylic acid group offers versatility for further derivatization, enabling the creation of esters, amides, and other functionalized products.

Another hot topic is the synthetic methodology for CAS No. 2172257-22-4. Researchers often explore microwave-assisted synthesis or catalytic asymmetric routes to optimize yield and enantioselectivity. The compound’s 3-hydroxyoxetane subunit is particularly challenging to incorporate, requiring advanced techniques such as ring-opening reactions or transition metal catalysis. These methods are frequently discussed in academic forums and patent literature.

From an industrial perspective, 1-(3-Hydroxyoxetan-3-yl)cyclopentane-1-carboxylic acid is also relevant to biodegradable polymers and specialty chemicals. Its rigid yet functionalized structure makes it a candidate for designing high-performance materials with tailored properties. Environmental concerns and regulatory shifts toward sustainable chemistry have further driven R&D efforts in this direction.

In summary, CAS No. 2172257-22-4 represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceutical intermediates and advanced materials, combined with the rise of computational and sustainable chemistry, ensures its continued relevance. Future research will likely focus on scaling production, exploring new applications, and refining synthetic protocols to meet industry demands.